{3-[4-(1,3-Dioxan-2-yl)butoxy]prop-2-en-1-yl}(trimethyl)silane

• CAS No.: 138644-72-1
• Molecular Formula: C14H28O3Si
• Molecular Weight: 272.45 g/mol
• IUPAC Name: 3-[4-(1,3-dioxan-2-yl)butoxy]prop-2-enyl-trimethylsilane
• InChI: InChI=1S/C14H28O3Si/c1-18(2,3)13-7-10-15-9-5-4-8-14-16-11-6-12-17-14/h7,10,14H,4-6,8-9,11-13H2,1-3H3
• InChI Key: BAWPIVLXNRRZJT-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC=COCCCCC1OCCCO1

Description

3-[4-(1,3-Dioxan-2-yl)butoxy]prop-2-en-1-yl(trimethyl)silane: is an organosilicon compound.

• Its structure consists of a propenyl group (C=C-C) attached to a trimethylsilyl group (Si(CH₃)₃) via a 1,3-dioxane ring (a six-membered cyclic ether with two oxygen atoms).
• The compound is used as a versatile building block in organic synthesis due to its stability and reactivity.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Scientific Research Applications

Chemistry: Used as a precursor for functionalized silanes in materials science.

Biology: May find applications in bioconjugation and biomaterials.

Medicine: Investigated for drug delivery systems due to its stability and reactivity.

Industry: Employed in the synthesis of specialty chemicals and polymers.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• In drug delivery, it may act as a carrier for targeted drug release.
• Molecular targets and pathways vary based on the context.

Comparison with Similar Compounds

Uniqueness: The combination of the 1,3-dioxane ring, propenyl group, and trimethylsilyl moiety makes this compound unique.

Similar Compounds: While there are no direct analogs, related compounds include other silylated ethers and functionalized silanes.

Remember that 3-[4-(1,3-Dioxan-2-yl)butoxy]prop-2-en-1-yl(trimethyl)silane offers exciting possibilities across scientific disciplines, and its versatility continues to inspire research and innovation